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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

Essential Safety and Handling Guide for C.I.
Pigment Red 52, Disodium Salt

This guide provides immediate, essential safety and logistical information for the handling and
disposal of C.I. Pigment Red 52, disodium salt (CAS No. 3520-42-1), also known as C.I. Acid
Red 52.[1][2] It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Hazard Identification and First Aid

C.l. Pigment Red 52, disodium salt, is a red powder that may cause irritation to the eyes,
skin, and respiratory tract.[1] It can be harmful if swallowed, potentially leading to
gastrointestinal discomfort.[1] Some evidence suggests it may have mutagenic effects. The
toxicological properties have not been thoroughly investigated.

First Aid Procedures:
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen and seek immediate
medical attention.[3][4][5]

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and water. If

irritation persists, consult a physician.[1][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3][6]

Do NOT induce vomiting. Rinse the mouth with
) water. If the person is conscious, give 2-4
Ingestion . . .
cupfuls of water or milk. Seek immediate

medical attention.[1]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are crucial to minimize exposure when handling this
compound.

Recommended PPE:
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Category Specifications

Wear chemical safety goggles or glasses with
Eye/Face Protection side shields. A face shield may be necessary in
situations with a higher risk of splashing.[6][7]

Wear appropriate chemical-resistant gloves.[6]

[8]

Hand Protection

Wear a laboratory coat, long-sleeved clothing,
) ] and closed-toe shoes. For more extensive
Skin and Body Protection ) ] ] ]
handling, chemical-resistant clothing may be

required.[6][7][8]

Use a NIOSH/OSHA-approved respirator,
Respiratory Protection particularly when handling the powder form, to

prevent inhalation of dust.[3][8]

Engineering Controls:
o Work in a well-ventilated area.[6]
e Use a local exhaust ventilation system or a chemical fume hood to control airborne dust.[8]

o Ensure that a safety shower and an eyewash station are readily accessible in the immediate
work area.[8]

Handling, Storage, and Disposal

Safe Handling and Storage:
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Aspect Procedure

Avoid generating dust.[8] Wash hands
Handling thoroughly after handling.[6] Avoid contact with
skin, eyes, and clothing.[6][8]

Store in a cool, dry, and dark place in a tightly

sealed container.[6][8] Keep away from
Storage ) ) i o

incompatible materials such as strong oxidizing

agents.[6]

Spill and Disposal Plan:

In the event of a spill, prevent the further spread of the material.[7] Vacuum or sweep up the
material and place it into a suitable, labeled container for disposal.[8][9] Do not release the
material into drains or the environment.[3][9] Dispose of the waste in accordance with local,
state, and federal regulations.

Operational Workflow

The following diagram outlines the standard operating procedure for the safe handling of C.I.
Pigment Red 52, disodium salt, from preparation to disposal.
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Workflow for Handling C.I. Pigment Red 52, disodium salt

Preparation
- Review SDS
- Assemble PPE

Pre-Operational Checks

Engineering Controls
- Verify fume hood/ventilation
- Locate safety shower/eyewash

Proceed to Handling

Handling
- Weigh/transfer in fume hood
- Avoid dust generation

Begin Experiment

Experimentation
- Follow protocol
- Maintain containment

Post-Experiment

Decontamination
- Clean workspace
- Decontaminate equipment

Waste Management

Waste Disposal
- Collect waste in labeled container
- Follow institutional disposal procedures

Post-Handling
- Remove PPE correctly
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling C.l. Pigment Red 52, disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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